3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12ClN3O4S/c1-25(22,23)13-7-5-10(6-8-13)15-19-20-16(24-15)18-14(21)11-3-2-4-12(17)9-11/h2-9H,1H3,(H,18,20,21)
• InChI Key: KRVBVQKNAWWXLC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O4S
• Molecular Weight: 377.8 g/mol

Description

The compound “3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a benzamide group, and a methylsulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would likely be influenced by the polar sulfonyl and amide groups.

Scientific Research Applications

Synthesis and Structural Characterization

• Crystal Structure and Hirshfeld Surfaces: 1,3,4-Oxadiazole derivatives, including similar compounds to 3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, have been synthesized and characterized, revealing insights into their crystal structures and intermolecular interactions through Hirshfeld surfaces computational methods. These studies are foundational for understanding the physical and chemical properties of such compounds (Subbulakshmi N. Karanth et al., 2019).

Biological Applications

• Anticancer Activity: Novel benzamides and sulfonamides, structurally related to 3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, have been synthesized and evaluated for their anticancer activity. Some compounds demonstrated significant anticancer activity against various cancer cell lines, highlighting the potential of these derivatives in cancer therapy (B. Ravinaik et al., 2021).
• Antimycobacterial Screening: Research on N-substituted benzamide derivatives has shown promising antimycobacterial activity against Mycobacterium tuberculosis, indicating potential applications in developing new treatments for tuberculosis (N. Nayak et al., 2016).

Molecular Docking Studies

• Cyclooxygenase-2 Inhibitors: Molecular docking studies of tetrazole derivatives, which share functional groups with 3-chloro-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, have provided insights into their interaction with the cyclooxygenase-2 enzyme. This research aids in understanding the compound's potential as COX-2 inhibitors, with implications for anti-inflammatory and cancer therapies (B. J. Al-Hourani et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.